Cas no 2877642-91-4 (4-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidine-4-carbonyl)morpholine)

• Product Name: 4-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidine-4-carbonyl)morpholine
• CAS No: 2877642-91-4
• MF: C₁₇H₂₄N₄O₂
• MW: 316.398063659668
• CID: 5330342
• PubChem ID: 165434707
• Update Time: 2025-06-13

4-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidine-4-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2877642-91-4
• AKOS040865165
• F6752-4994
• 4-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidine-4-carbonyl)morpholine

• Inchi： 1S/C17H24N4O2/c22-17(21-8-10-23-11-9-21)13-4-6-20(7-5-13)16-14-2-1-3-15(14)18-12-19-16/h12-13H,1-11H2
• InChI Key： PSASDBYUIYTSEV-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1CCN(C2C3=C(CCC3)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 316.18992602g/mol
• Monoisotopic Mass: 316.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidine-4-carbonyl)morpholine

Comprehensive Overview of 4-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidine-4-carbonyl)morpholine (CAS No. 2877642-91-4)

In the rapidly evolving field of pharmaceutical and chemical research, 4-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidine-4-carbonyl)morpholine (CAS No. 2877642-91-4) has emerged as a compound of significant interest. This molecule, with its unique structural features, is being explored for its potential applications in drug discovery and development. The compound's intricate name reflects its complex cyclopenta[d]pyrimidine core and piperidine-morpholine hybrid side chain, which are key to its biochemical interactions.

The cyclopenta[d]pyrimidine scaffold is a privileged structure in medicinal chemistry, often associated with kinase inhibition and other therapeutic targets. Researchers are particularly intrigued by how the piperidine-4-carbonyl and morpholine moieties in this compound might enhance its bioavailability and target specificity. With the growing demand for small molecule inhibitors and precision medicine, compounds like 2877642-91-4 are gaining attention in academic and industrial labs alike.

Recent trends in AI-driven drug discovery have further highlighted the importance of such structurally diverse compounds. Machine learning models are increasingly used to predict the activity of molecules like 4-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidine-4-carbonyl)morpholine, making them valuable candidates for virtual screening. This aligns with the current focus on computational chemistry and high-throughput screening methodologies that dominate modern pharmaceutical research.

From a synthetic chemistry perspective, the preparation of CAS No. 2877642-91-4 presents interesting challenges and opportunities. The cyclopenta[d]pyrimidine core requires specialized heterocyclic synthesis techniques, while the piperidine-morpholine linkage demands careful amide coupling strategies. These synthetic considerations are crucial for researchers looking to scale up production or create derivative compounds with improved properties.

The physicochemical properties of 4-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidine-4-carbonyl)morpholine are another area of active investigation. Early studies suggest that the compound exhibits favorable logP values and solubility profiles, making it potentially suitable for oral administration formulations. These characteristics are particularly important in the context of current drug formulation research, where improving bioavailability remains a key challenge.

In the broader context of chemical biology, this compound represents an interesting tool for probing biological systems. The combination of pyrimidine and morpholine pharmacophores suggests potential interactions with various enzyme active sites and protein-protein interfaces. Such multi-target potential makes 2877642-91-4 particularly valuable in the era of polypharmacology and network pharmacology approaches to drug development.

Quality control and analytical characterization of 4-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidine-4-carbonyl)morpholine require advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are essential for ensuring compound purity and verifying structural integrity, especially when the material is intended for biological testing. The current emphasis on data integrity and reproducibility in scientific research makes these analytical considerations particularly relevant.

Looking forward, the potential applications of CAS No. 2877642-91-4 in various therapeutic areas remain to be fully explored. The compound's structural features suggest possible utility in central nervous system disorders, inflammatory conditions, or metabolic diseases, though specific target validation studies are needed. This aligns with current pharmaceutical industry trends toward target-agnostic drug discovery and phenotypic screening approaches.

From a commercial perspective, the availability of 4-(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidine-4-carbonyl)morpholine from specialty chemical suppliers has facilitated its adoption in research programs worldwide. The compound's structure-activity relationship potential makes it attractive for medicinal chemistry optimization campaigns, particularly in academic and biotech settings where novel chemical matter is highly valued.

In conclusion, 2877642-91-4 represents an intriguing example of modern drug-like chemical space exploration. Its complex yet synthetically accessible structure, combined with promising preliminary characteristics, positions it as a compound worthy of further investigation in various pharmacological contexts. As the field of chemical genomics continues to evolve, molecules like this will likely play increasingly important roles in bridging the gap between chemical diversity and biological activity.